Cas no 1805391-55-2 (2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805391-55-2
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4866573
• Update Time: 2025-05-24

2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-3-1-4(7(11)12)6(10)13-5(3)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： OKQGOQCVXMQBBI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC(=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, also known by its CAS number 1805391-55-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The molecule features a pyridine ring substituted with bromine, a bromomethyl group, a difluoromethyl group, and a carboxylic acid moiety. These substituents contribute to its versatile chemical behavior and make it an interesting subject for both academic and industrial research.

The structure of this compound is characterized by the presence of multiple electronegative groups, which influence its physical and chemical properties. The pyridine ring itself is aromatic and provides a rigid framework for the substituents. The bromine atoms at positions 2 and 5 introduce electron-withdrawing effects, which can enhance the reactivity of the molecule in certain reactions. The difluoromethyl group at position 3 adds further electron-withdrawing character, while the carboxylic acid group at position 6 introduces acidity and potential for hydrogen bonding. These features make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such substituted pyridines in drug discovery and agrochemical development. For instance, researchers have explored the use of similar compounds as inhibitors of key enzymes involved in metabolic pathways. The presence of multiple halogen atoms in this compound suggests that it may exhibit strong binding affinities to certain protein targets, making it a promising candidate for therapeutic applications. Additionally, the carboxylic acid group can be readily modified to create bioisosteres or prodrugs, further expanding its utility in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution, coupling reactions, and multi-component synthesis. The choice of synthetic route depends on the availability of starting materials and the desired level of purity. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromomethyl groups onto pyridine rings with high precision.

The application of 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid extends beyond pharmaceuticals into areas such as materials science and electrochemistry. Its electron-deficient nature makes it suitable for use in organic electronics, where it can serve as an acceptor material in photovoltaic devices or field-effect transistors. Furthermore, its ability to form stable metal complexes has led to investigations into its potential as a ligand in catalysis or sensing applications.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe handling and disposal. Studies have shown that halogenated pyridines can undergo biotransformation under certain conditions, though their persistence in the environment may vary depending on their structural features. Regulatory agencies continue to evaluate such compounds to ensure they meet safety standards for industrial use.

In conclusion, 2-Bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No: 1805391-55-2) represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure endows it with properties that make it valuable for drug discovery, agrochemicals, materials science, and beyond. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.